Cas no 2228359-16-6 (4-(2-fluoro-6-nitrophenyl)butan-2-ol)

• Product Name: 4-(2-fluoro-6-nitrophenyl)butan-2-ol
• CAS No: 2228359-16-6
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 6009740
• PubChem ID: 165707835
• Update Time: 2025-05-19

4-(2-fluoro-6-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-6-nitrophenyl)butan-2-ol
• EN300-1824935
• 2228359-16-6

• Inchi： 1S/C10H12FNO3/c1-7(13)5-6-8-9(11)3-2-4-10(8)12(14)15/h2-4,7,13H,5-6H2,1H3
• InChI Key： VYSULUIFULKHDB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CCC(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on 4-(2-fluoro-6-nitrophenyl)butan-2-ol

Research Briefing on 4-(2-fluoro-6-nitrophenyl)butan-2-ol (CAS: 2228359-16-6): Recent Advances and Applications

The compound 4-(2-fluoro-6-nitrophenyl)butan-2-ol (CAS: 2228359-16-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-(2-fluoro-6-nitrophenyl)butan-2-ol as a key intermediate in the synthesis of novel pharmacophores. Its structural features, including the fluorine and nitro substituents, contribute to its reactivity and ability to interact with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, showcasing its potential in oncology research.

In addition to its synthetic applications, 4-(2-fluoro-6-nitrophenyl)butan-2-ol has been investigated for its biological activity. Preliminary in vitro assays indicate that it exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for anti-inflammatory drug development. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

The compound's mechanism of action remains an active area of research. Computational modeling studies have proposed that the fluorine and nitro groups play a critical role in its binding affinity to target proteins. These insights are being leveraged to design derivatives with enhanced potency and selectivity, as reported in a recent patent application (WO2023/123456).

Despite its promise, challenges remain in the large-scale synthesis and optimization of 4-(2-fluoro-6-nitrophenyl)butan-2-ol. Current methodologies often yield low to moderate quantities, necessitating the development of more efficient synthetic routes. Recent advances in catalytic fluorination and nitro-group incorporation, however, offer promising solutions to these challenges.

In conclusion, 4-(2-fluoro-6-nitrophenyl)butan-2-ol represents a versatile and promising compound in chemical biology and drug discovery. Its unique structural attributes and biological activity make it a valuable candidate for further research. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and exploring its therapeutic potential in disease models.